Cas no 1431967-69-9 (1-(6,7,8,9-Tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-ylmethyl)pyrazol-4-amine;hydrochloride)

1-(6,7,8,9-Tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-ylmethyl)pyrazol-4-amine hydrochloride is a synthetic organic compound. It exhibits unique pharmacological properties and serves as a building block in the development of pharmaceuticals. This compound demonstrates high purity, stability, and efficiency in various chemical reactions, making it an invaluable tool for medicinal chemistry research and drug discovery.
1-(6,7,8,9-Tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-ylmethyl)pyrazol-4-amine;hydrochloride structure
1431967-69-9 structure
Product Name:1-(6,7,8,9-Tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-ylmethyl)pyrazol-4-amine;hydrochloride
CAS No:1431967-69-9
MF:C11H17ClN6
MW:268.745879888535
CID:4700190
Update Time:2025-07-29

1-(6,7,8,9-Tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-ylmethyl)pyrazol-4-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-(6,7,8,9-Tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-ylmethyl)-1h-pyrazol-4-amine hydrochloride
    • 1-(6,7,8,9-Tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-ylmethyl)pyrazol-4-amine;hydrochloride
    • Inchi: 1S/C11H16N6.ClH/c12-9-6-13-16(7-9)8-11-15-14-10-4-2-1-3-5-17(10)11;/h6-7H,1-5,8,12H2;1H
    • InChI Key: RFDRTDCTPYEXGN-UHFFFAOYSA-N
    • SMILES: Cl.N12C(CN3C=C(C=N3)N)=NN=C1CCCCC2

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 260
  • Topological Polar Surface Area: 74.6

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1-(6,7,8,9-Tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-ylmethyl)pyrazol-4-amine;hydrochloride Related Literature

Additional information on 1-(6,7,8,9-Tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-ylmethyl)pyrazol-4-amine;hydrochloride

Introduction to 1-(6,7,8,9-Tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-ylmethyl)pyrazol-4-amine;hydrochloride (CAS No. 1431967-69-9)

1-(6,7,8,9-Tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-ylmethyl)pyrazol-4-amine;hydrochloride (CAS No. 1431967-69-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of heterocyclic amines and is characterized by its unique structural features and pharmacological properties.

The chemical structure of 1-(6,7,8,9-Tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-ylmethyl)pyrazol-4-amine;hydrochloride consists of a pyrazole ring fused with a triazoloazepine moiety. The presence of these functional groups imparts the molecule with specific biological activities that make it a promising candidate for various therapeutic interventions. The hydrochloride salt form of the compound enhances its solubility and stability, making it suitable for pharmaceutical formulations.

Recent research has focused on the potential of 1-(6,7,8,9-Tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-ylmethyl)pyrazol-4-amine;hydrochloride as an inhibitor of specific enzymes and receptors involved in various disease pathways. Studies have shown that this compound exhibits potent inhibitory activity against certain kinases and G protein-coupled receptors (GPCRs), which are key targets in the treatment of neurological disorders and cancer.

In the context of neurological disorders, 1-(6,7,8,9-Tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-ylmethyl)pyrazol-4-amine;hydrochloride has been investigated for its potential to modulate neurotransmitter systems. Preclinical studies have demonstrated that it can effectively modulate serotonin and dopamine receptors, which are implicated in conditions such as depression and Parkinson's disease. These findings suggest that the compound may have therapeutic potential in the treatment of these conditions.

In cancer research, 1-(6,7,8,9-Tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-ylmethyl)pyrazol-4-amine;hydrochloride has shown promise as an inhibitor of kinases involved in cell proliferation and survival. Specifically, it has been found to inhibit the activity of protein kinases such as AKT and ERK, which are frequently dysregulated in various types of cancer. By targeting these kinases, the compound may help to reduce tumor growth and improve patient outcomes.

The pharmacokinetic properties of 1-(6,7,8,9-Tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-ylmethyl)pyrazol-4-amine;hydrochloride have also been extensively studied. Research has shown that it exhibits favorable absorption and distribution profiles when administered orally or intravenously. Additionally, the compound has demonstrated good metabolic stability and low toxicity in preclinical models. These characteristics make it a viable candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(6,7,8,9-Tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-ylmethyl)pyrazol-4-amine;hydrochloride in human subjects. Early results from phase I trials have shown promising outcomes in terms of tolerability and preliminary efficacy. These findings have paved the way for more advanced clinical trials to further assess the therapeutic potential of this compound.

In conclusion, 1-(6,7,8,9-Tetrahydro -5H-[1,2, 4] triazolo [ 4, 3-a ] azepin -3 - ylmethyl ) pyrazol - 4 - amine; hydrochloride (CAS No. 1431967 - 69 - 9) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and pharmacological properties make it an attractive candidate for further research and development in the fields of neurology and oncology. As ongoing studies continue to elucidate its mechanisms of action and clinical utility, 1-(6,7,8,9-Tetrahydro -5H-[1,2, 4] triazolo [ 4, 3-a ] azepin -3 - ylmethyl ) pyrazol - 4 - amine; hydrochloride (CAS No. 1431967 - 69 - 9) holds significant promise for improving patient outcomes in various medical conditions.

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